Cas no 899356-11-7 (ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate
• CAS No: 899356-11-7
• MF: C₂₆H₃₀N₂O₄S
• MW: 466.592405796051
• CID: 5448882
• Update Time: 2025-06-15

ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• GXDHZKNYEWTVDN-UHFFFAOYSA-N
• ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate

• Inchi： 1S/C26H30N2O4S/c1-4-19-9-11-21(12-10-19)33(30,31)24-16-27-23-13-8-18(3)15-22(23)25(24)28-14-6-7-20(17-28)26(29)32-5-2/h8-13,15-16,20H,4-7,14,17H2,1-3H3
• InChI Key： GXDHZKNYEWTVDN-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2S(C2=CC=C(CC)C=C2)(=O)=O)=CC=C(C)C=3)CCCC(C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate

Recent Advances in the Study of Ethyl 1-3-(4-Ethylbenzenesulfonyl)-6-Methylquinolin-4-Ylpiperidine-3-Carboxylate (CAS: 899356-11-7)

Ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate (CAS: 899356-11-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary studies suggest that ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate exhibits promising activity against certain enzymes and receptors implicated in inflammatory and neoplastic diseases. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its binding affinities and selectivity profiles, which could pave the way for the development of novel therapeutics.

In addition to its pharmacological potential, recent synthetic chemistry efforts have focused on optimizing the production of this compound. A study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that improves yield and purity while reducing the number of steps required. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The study also explored the compound's stability under various conditions, providing valuable insights for formulation development.

Another noteworthy development is the exploration of ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate in combination therapies. Early-stage research indicates that the compound may synergize with existing drugs to enhance efficacy or overcome resistance mechanisms. For instance, a recent in vitro study demonstrated its potential to sensitize cancer cells to conventional chemotherapeutic agents, suggesting a possible role in combination regimens for oncology applications.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have revealed variable bioavailability, prompting investigations into prodrug strategies and novel delivery systems. Furthermore, the exact molecular mechanisms underlying its biological effects require further elucidation. Ongoing research aims to address these gaps through comprehensive in vivo studies and structural-activity relationship analyses.

In conclusion, ethyl 1-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-ylpiperidine-3-carboxylate represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant continued exploration, particularly in the context of unmet medical needs. Future research directions may include expanded target profiling, optimization of its pharmacological properties, and evaluation in disease-relevant models to fully realize its therapeutic potential.